1-(4-Amino-2-ethylphenyl)-3-chloropropan-2-one

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: 1-(4-amino-2-ethylphenyl)-3-chloropropan-2-one
• InChI: InChI=1S/C11H14ClNO/c1-2-8-5-10(13)4-3-9(8)6-11(14)7-12/h3-5H,2,6-7,13H2,1H3
• InChI Key: IQAYNUWXVIEIBW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)N)CC(=O)CCl

Description

1-(4-Amino-2-ethylphenyl)-3-chloropropan-2-one is a chlorinated aromatic ketone with a molecular formula of C₁₁H₁₂ClNO (molar mass: 209.68 g/mol). Its structure comprises a phenyl ring substituted with an ethyl group at position 2 and an amino group (-NH₂) at position 4, linked to a 3-chloropropan-2-one moiety. This compound is hypothesized to serve as a precursor in pharmaceutical or agrochemical synthesis due to its reactive ketone and amine groups, which enable further functionalization (e.g., condensation or nucleophilic substitution reactions).

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 1-(4-Amino-2-ethylphenyl)-3-chloropropan-2-one with three structurally related compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Physicochemical Properties
1-(4-Amino-2-ethylphenyl)-3-chloropropan-2-one (Target)	C₁₁H₁₂ClNO	209.68	4-NH₂, 2-C₂H₅, 3-Cl	Moderate lipophilicity (logP ~2.1*); reactive ketone and amine groups; UV-active due to aryl π-system.
1-(3-Amino-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one	C₁₀H₉ClF₃NO₂	267.63	3-NH₂, 5-O-CF₃, 3-Cl	High lipophilicity (logP ~3.5*); enhanced metabolic stability due to CF₃ group; acidic NH₂.
1-(2-Acetylcyclopent-2-en-1-yl)-3-chloropropan-2-one (III-2g)	C₁₀H₁₃ClO₂	200.66†	Cyclopentenyl, acetyl, 3-Cl	Lower solubility in polar solvents; strained cyclic structure may enhance reactivity.
(2E)-3-(Dimethylamino)-1-(4-fluorophenyl)prop-2-en-1-one	C₁₁H₁₂FNO	193.22	4-F, E-configured enone, N(CH₃)₂	Planar conjugated system (UV/Vis absorption ~300 nm); basic dimethylamino group.

*Estimated using fragment-based methods (e.g., XLogP3). †Discrepancy noted: HRMS data in reports [M+H]⁺ at m/z 167.1075 (C₁₀H₁₅O₂), conflicting with the compound name. This may indicate a typographical error or fragmentation artifact.

Spectroscopic and Crystallographic Insights

• NMR Trends: The target compound’s ¹H NMR would exhibit signals for the ethyl group (~δ 1.2–1.4 ppm, triplet) and aromatic protons (δ 6.5–7.0 ppm), while the ³-chloropropanone moiety may show a deshielded carbonyl carbon at ~δ 205–210 ppm in ¹³C NMR .